Cas no 959237-01-5 (5-bromo-1,2,3,4-tetrahydroquinazoline-2,4-dione)

5-bromo-1,2,3,4-tetrahydroquinazoline-2,4-dione structure

959237-01-5 structure

Product Name:5-bromo-1,2,3,4-tetrahydroquinazoline-2,4-dione

CAS No:959237-01-5

MF:C₈H₅BrN₂O₂

MW:241.041500806808

MDL:MFCD09954847

CID:1025581

PubChem ID:19604232

Update Time:2024-10-25

5-bromo-1,2,3,4-tetrahydroquinazoline-2,4-dione Chemical and Physical Properties

Names and Identifiers

- 5-Bromoquinazoline-2,4(1H,3H)-dione
- 5-bromo-1H-quinazoline-2,4-dione
- 5-Bromoquizoline-2,4(1H,3H)-dione
- 5-Bromo-2,4(1H,3H)-quinazolinedione (ACI)
- 5-bromo-1,2,3,4-tetrahydroquinazoline-2,4-dione
- XVGJXAHPJRPIOH-UHFFFAOYSA-N
- 959237-01-5
- 5-Bromoquinazoline-2,4-diol
- DB-317548
- CS-17381
- MFCD09954847
- AKOS015919816
- 5-Bromo-2,4(1H,3H)-quinazolinedione
- 5-BROMO-1,3-DIHYDROQUINAZOLINE-2,4-DIONE
- DTXSID00598992
- CS-W018370
- SCHEMBL1502649
- SCHEMBL15846753
- MDL： MFCD09954847
- Inchi： 1S/C8H5BrN2O2/c9-4-2-1-3-5-6(4)7(12)11-8(13)10-5/h1-3H,(H2,10,11,12,13)
- InChI Key： XVGJXAHPJRPIOH-UHFFFAOYSA-N
- SMILES： O=C1NC2C(=C(C=CC=2)Br)C(=O)N1

Computed Properties

Exact Mass: 239.95344g/mol
Monoisotopic Mass: 239.95344g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 257
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 58.2Å²

Experimental Properties

Density: 1.752±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Almost insoluble (0.027 g/l) (25 º C),

5-bromo-1,2,3,4-tetrahydroquinazoline-2,4-dione Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Inert atmosphere,2-8°C

5-bromo-1,2,3,4-tetrahydroquinazoline-2,4-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-EQ729-250mg	5-bromo-1,2,3,4-tetrahydroquinazoline-2,4-dione	959237-01-5	97%	250mg	2696CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-EQ729-100mg	5-bromo-1,2,3,4-tetrahydroquinazoline-2,4-dione	959237-01-5	97%	100mg	1179CNY	2021-05-07
Fluorochem	091592-250mg	5-Bromoquinazoline-2,4(1H,3H)-dione	959237-01-5	95%	250mg	￡167.00	2022-03-01
Fluorochem	091592-1g	5-Bromoquinazoline-2,4(1H,3H)-dione	959237-01-5	95%	1g	￡260.00	2022-03-01
Chemenu	CM129550-1g	5-bromoquinazoline-2,4(1H,3H)-dione	959237-01-5	97%	1g	$299	2021-08-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-EQ729-50mg	5-bromo-1,2,3,4-tetrahydroquinazoline-2,4-dione	959237-01-5	97%	50mg	569.0CNY	2021-07-18
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-EQ729-200mg	5-bromo-1,2,3,4-tetrahydroquinazoline-2,4-dione	959237-01-5	97%	200mg	1170.0CNY	2021-07-18
abcr	AB542184-250 mg	5-Bromoquinazoline-2,4(1H,3H)-dione; .	959237-01-5		250MG	€370.90	2023-07-10
abcr	AB542184-1 g	5-Bromoquinazoline-2,4(1H,3H)-dione; .	959237-01-5		1g	€683.80	2023-07-10
Chemenu	CM129550-250mg	5-bromoquinazoline-2,4(1H,3H)-dione	959237-01-5	97%	250mg	$257	2024-07-18

5-bromo-1,2,3,4-tetrahydroquinazoline-2,4-dione Production Method

Production Method 1

20776-48-1

57-13-6

959237-01-5

Reaction Conditions

1.1 16 h, rt → 150 °C
1.2 Solvents: Water ; 30 min, cooled

Reference

: Triazoloquinazolines as diacylglycerol kinase modulating compounds and their preparation

, World Intellectual Property Organization, , ,

Production Method 2

959237-01-5

Reaction Conditions

Reference

: An allosteric modulator binds to a conformational hub in the β2 adrenergic receptor

Liu, Xiangyu ; Kaindl, Jonas ; Korczynska, Magdalena; Stossel, Anne; Dengler, Daniela; et al, Nature Chemical Biology, 2020, 16(7), 749-755

Production Method 3

917-61-3

20776-48-1

959237-01-5

Reaction Conditions

1.1 Reagents: Acetic acid Solvents: Water ; 35 °C; 30 min, 35 °C
1.2 Reagents: Sodium hydroxide ; 35 °C; 35 °C → 5 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 4

Reference

: Discovery of 5-Phenyl-N-(pyridin-2-ylmethyl)-2-(pyrimidin-5-yl)quinazolin-4-amine as a Potent IKur Inhibitor

Finlay, Heather J.; Johnson, James A.; Lloyd, John L.; Jiang, Ji; Neels, James; et al, ACS Medicinal Chemistry Letters, 2016, 7(9), 831-834

Production Method 4

20776-48-1

57-13-6

959237-01-5

Reaction Conditions

1.1 heated; 16 h, 150 °C

Reference

: Beta-adrenergic receptor allosteric modulators

, World Intellectual Property Organization, , ,

Production Method 5

20776-48-1

57-13-6

959237-01-5

Reaction Conditions

1.1 rt → 180 °C; 12 h, 180 °C

Reference

: Novel compound as electroluminescent host for organic optoelectronic diode

, Korea, , ,

Production Method 6

917-61-3

20776-48-1

959237-01-5

Reaction Conditions

1.1 Reagents: Acetic acid Solvents: Water ; 35 °C; 30 min, 35 °C
1.2 Reagents: Sodium hydroxide ; 35 °C → 5 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 4

Reference